2-sulfanylidene-3-(1,3-thiazol-2-ylmethyl)-1H-quinazolin-4-one

• IUPAC Name: 2-sulfanylidene-3-(1,3-thiazol-2-ylmethyl)-1H-quinazolin-4-one
• InChI: InChI=1S/C12H9N3OS2/c16-11-8-3-1-2-4-9(8)14-12(17)15(11)7-10-13-5-6-18-10/h1-6H,7H2,(H,14,17)
• InChI Key: KGOOTXSIHAFXQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C(=S)N2)CC3=NC=CS3
• Molecular Formula: C12H9N3OS2
• Molecular Weight: 275.4 g/mol
• CAS No.: 1274013-03-4

Description

2-sulfanylidene-3-(1,3-thiazol-2-ylmethyl)-1H-quinazolin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in various studies.

Scientific Research Applications

Synthesis and Anti-inflammatory Activity

Quinazolin-4-one derivatives, including those related to 2-sulfanylidene-3-(1,3-thiazol-2-ylmethyl)-1H-quinazolin-4-one, have been synthesized and evaluated for their anti-inflammatory activities. These compounds, varying in their substitutions, exhibited varying degrees of inhibition of edema, with some showing activity comparable to standard drugs upon administration at specific dosages. This suggests their potential as anti-inflammatory agents (Ashok Kumar & C. S. Rajput, 2009).

Antimicrobial and Antifungal Activities

Further exploration into quinazolin-4-one derivatives has revealed a subset with notable antimicrobial and antifungal activities. This includes compounds synthesized through modifications that imbue them with high activity against monoamine oxidase and antitumor properties. The broad spectrum of biological activities underscores the compound's versatility in pharmacological applications (A. Markosyan et al., 2015).

Chemical Synthesis Advancements

Research into functionalized 2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one derivatives highlights significant advancements in the field of chemical synthesis. These compounds are generated via intramolecular electrophilic cyclization, demonstrating the complexity and precision of modern synthetic chemistry. The creation of these compounds opens new pathways for the development of therapeutics and other chemical entities (N. Kut et al., 2020).

Antidepressant and Anxiolytic Properties

A series of 2-amino-5-sulfanyl-1,3,4-thiadiazole derivatives, structurally related to quinazolin-4-one, have been synthesized and evaluated for their central nervous system (CNS) activity. These studies reveal that certain derivatives possess significant antidepressant and anxiolytic properties, comparable to reference drugs, indicating potential for therapeutic use in treating CNS disorders (F. Clerici et al., 2001).

Novel Antiviral Agents

Research has also led to the development of novel 2,3-disubstituted quinazolin-4(3H)-ones as potential antiviral agents against various strains of influenza, SARS corona, dengue, yellow fever, and other viruses. These compounds have been synthesized using microwave techniques and screened for their antiviral efficacy, showing promising results against avian influenza and moderately active against Venezuelan equine encephalitis and Tacaribe viruses (P. Selvam et al., 2007).